Cas no 40888-14-0 (2-Methyl-4-(2-methylphenyl)-3-butyn-2-ol)

• Product Name: 2-Methyl-4-(2-methylphenyl)-3-butyn-2-ol
• CAS No: 40888-14-0
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD13195741
• CID: 857269
• PubChem ID: 15836950
• Update Time: 2025-04-19

2-Methyl-4-(2-methylphenyl)-3-butyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(o-tolyl)but-3-yn-2-ol
• 2-Methyl-4-o-tolylbut-3-yn-2-ol
• 2-methyl-4-(2-methylphenyl)but-3-yn-2-ol
• 2-Methyl-4-(2-methylphenyl)-3-butyn-2-ol
• CS-0207925
• BS-22933
• DTXSID40578753
• MFCD13195741
• 40888-14-0
• SCHEMBL14268119
• DB-338564
• AKOS006336749

• MDL： MFCD13195741
• Inchi： 1S/C12H14O/c1-10-6-4-5-7-11(10)8-9-12(2,3)13/h4-7,13H,1-3H3
• InChI Key： ZVFBFIMYVLBIHJ-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1C)(C)C

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.11740